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Compound of Interest

Compound Name: Trichocereine

Cat. No.: B14164243

This document provides essential safety and logistical information for the handling and disposal
of Trichocereine (N,N-dimethylmescaline) in a laboratory setting. The following procedures are
designed to minimize risk and ensure the safety of all personnel.

Disclaimer: Trichocereine is a phenethylamine alkaloid and a research chemical.[1]
Comprehensive toxicological data is not publicly available. Therefore, it must be handled with
the utmost care, treating it as a potentially hazardous substance. These guidelines are based
on its chemical similarity to other psychoactive phenethylamines and general best practices for
handling potent compounds.[2]

Chemical and Physical Properties

Trichocereine, also known as N,N-dimethyl-3,4,5-trimethoxyphenethylamine, is an alkaloid
found in several cactus species, notably as the major alkaloid in Trichocereus terscheckii.[1][3]
[4] While it is structurally related to the psychedelic compound mescaline, reports on its
psychoactive effects in humans are conflicting, with some studies showing no effects at high
doses and others suggesting moderate psychedelic effects under specific conditions.[1][5]
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Property

Data

Synonyms

N,N-dimethylmescaline, MM-M, Trichocerine

Molecular Formula

C13H21:NOs3

Molar Mass 239.315 g/mol [1]

Appearance Data not available; likely a crystalline solid
Solubility Data not available

CAS Number 529-91-9[1]

Personal Protective Equipment (PPE)

A risk assessment must be performed before handling Trichocereine to ensure all potential

hazards are identified and mitigated. The following PPE is mandatory for all procedures

involving this compound.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents dermal absorption.
Double-gloving provides extra
protection against tears and
contamination during doffing.

Eye Protection

Chemical safety goggles or a

face shield

Protects eyes from splashes of
solutions or accidental

aerosolization of powder.

Body Protection

Fully-buttoned laboratory coat

Prevents contamination of

personal clothing.

Respiratory Protection

N95/FFP2-rated respirator or
higher

Required when handling the
solid/powder form outside of a
certified chemical fume hood to
prevent inhalation of fine

particles.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://en.wikipedia.org/wiki/Trichocereine
https://en.wikipedia.org/wiki/Trichocereine
https://www.benchchem.com/product/b14164243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14164243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling
Procedures

All handling of Trichocereine must be performed within a designated area, such as a certified
chemical fume hood, to minimize exposure.[2]

3.1. Receiving and Storage
Verification: Upon receipt, verify the container label matches the order information.

Inspection: Inspect the container for any signs of damage or leakage. If compromised,
handle within a fume hood and follow spill procedures.

Storage: Store the compound in a clearly labeled, sealed container. Keep it in a secure,
ventilated, and controlled-access location away from incompatible materials like strong
oxidizing agents.

3.2. Weighing and Aliquoting (Solid Form)

Work Area Preparation: Conduct this procedure in a chemical fume hood. Cover the work
surface with absorbent bench paper.

Tare Weighing Vessel: Place a clean weighing vessel on an analytical balance and tare it.

Compound Transfer: Carefully transfer the required amount of Trichocereine powder using
a clean spatula. Avoid generating dust. Use gentle movements to minimize aerosolization.

Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces with
70% ethanol or another appropriate solvent. Dispose of contaminated wipes as hazardous
waste.

Sealing: Securely seal the primary container before removing it from the fume hood.
3.3. Solution Preparation

e Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the pre-
weighed Trichocereine.
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 Dissolution: Cap the vessel and mix by gentle inversion, vortexing, or sonication until the
compound is fully dissolved.

o Labeling: Clearly label the final solution with the compound name, concentration, solvent,
date, and preparer's initials.

3.4. Spill Response

o Small Spills (Powder):

[¢]

Gently cover the spill with damp paper towels to avoid raising dust.

[¢]

Wipe the area from the outside in.

[e]

Place contaminated materials in a sealed bag for hazardous waste disposal.

o

Clean the spill area with an appropriate solvent.
e Small Spills (Liquid):
o Absorb the spill with absorbent pads or granules.
o Wipe the area clean with an appropriate solvent.
o Place all contaminated materials in a sealed bag for hazardous waste disposal.
o Large Spills: Evacuate the area and contact the institutional safety officer immediately.

Disposal Plan

All waste contaminated with Trichocereine must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.
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Waste Stream

Disposal Procedure

Solid Trichocereine

Collect in a clearly labeled, sealed hazardous

waste container.

Contaminated Labware

Dispose of items like pipette tips, tubes, and
gloves in a designated, sealed hazardous waste

bag or container.

Liquid Waste

Collect all solutions containing Trichocereine in
a labeled, sealed, and chemically resistant

hazardous waste container.

Contaminated Glassware

Rinse glassware three times with a suitable
solvent. Collect the rinsate as hazardous liquid
waste. The cleaned glassware can then be

washed normally.

Procedural Workflow

The following diagram outlines the standard workflow for safely handling Trichocereine in a

laboratory setting.
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Caption: Workflow for safe handling of Trichocereine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14164243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

